N-[6-phenyl-4-(trifluoromethyl)[1,2]oxazolo[5,4-b]pyridin-3-yl]cyclopropanecarboxamide

• IUPAC Name: N-[6-phenyl-4-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridin-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C17H12F3N3O2/c18-17(19,20)11-8-12(9-4-2-1-3-5-9)21-16-13(11)14(23-25-16)22-15(24)10-6-7-10/h1-5,8,10H,6-7H2,(H,22,23,24)
• InChI Key: MPAJLQMQYTTZSB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NOC3=C2C(=CC(=N3)C4=CC=CC=C4)C(F)(F)F
• Molecular Formula: C17H12F3N3O2
• Molecular Weight: 347.29 g/mol

Description

N-[6-phenyl-4-(trifluoromethyl)[1,2]oxazolo[5,4-b]pyridin-3-yl]cyclopropanecarboxamide is a useful research compound. Its molecular formula is C17H12F3N3O2 and its molecular weight is 347.297. The purity is usually 95%.
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Scientific Research Applications

Metal-Free Synthesis Techniques

One significant application of related chemical frameworks involves the metal-free synthesis of biologically important compounds. For example, the synthesis of 1,2,4-triazolo[1,5-a]pyridines from N-(pyridin-2-yl)benzimidamides through phenyliodine bis(trifluoroacetate)-mediated intramolecular annulation showcases a novel strategy for constructing complex skeletons through direct oxidative N-N bond formation. This process features high reaction yields and short reaction times, underlining the chemical's role in facilitating efficient and environmentally friendly synthetic pathways (Zheng et al., 2014).

Heterocyclic Compound Synthesis

The compound's structural motif is pivotal in the synthesis of a wide array of heterocyclic compounds, which are crucial in drug discovery and development. For instance, the creation of heterocyclic compounds featuring the [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives demonstrates its utility in generating molecules with potential antibacterial and antifungal activities (Patel & Patel, 2015).

Advanced Material Development

Furthermore, derivatives of oxazolo[5,4-b]pyridin are utilized in the development of advanced materials, such as in the synthesis of disperse and cationic dyes for polyamide fabrics and acrylic fibers. This application is especially relevant in material science and textile engineering, where the color and chemical properties of materials are of paramount importance (Barni et al., 1985).

Antitumor Activity

The structurally related triazolo[1,5-a]pyrimidines, which can be synthesized using similar core structures, have shown in vivo antitumor activity. This underscores the potential of N-[6-phenyl-4-(trifluoromethyl)[1,2]oxazolo[5,4-b]pyridin-3-yl]cyclopropanecarboxamide derivatives in contributing to the development of new anticancer agents (Beyer et al., 2008).